Cas no 88116-37-4 (Ethanediamide, N,N'-bis(2-aminophenyl)-)

Ethanediamide, N,N'-bis(2-aminophenyl)- structure
88116-37-4 structure
Product Name:Ethanediamide, N,N'-bis(2-aminophenyl)-
CAS No:88116-37-4
MF:C14H14N4O2
MW:270.28656244278
CID:644448
PubChem ID:3415693
Update Time:2025-04-19

Ethanediamide, N,N'-bis(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanediamide, N,N'-bis(2-aminophenyl)-
    • N,N'-bis(2-aminophenyl)oxamide
    • AKOS024324790
    • 88116-37-4
    • N~1~,N~2~-bis(2-aminophenyl)ethanediamide
    • SCHEMBL3071688
    • N1,N2-Bis(2-aminophenyl)oxalamide
    • DTXSID70392282
    • Inchi: 1S/C14H14N4O2/c15-9-5-1-3-7-11(9)17-13(19)14(20)18-12-8-4-2-6-10(12)16/h1-8H,15-16H2,(H,17,19)(H,18,20)
    • InChI Key: QEGHMIZVTMBPCV-UHFFFAOYSA-N
    • SMILES: O=C(C(NC1C=CC=CC=1N)=O)NC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 270.11167570g/mol
  • Monoisotopic Mass: 270.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 110Ų

Ethanediamide, N,N'-bis(2-aminophenyl)- Related Literature

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